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Compound of Interest

Compound Name: Benzyloxyacetic acid

Cat. No.: B1267153

Introduction

Benzyloxyacetic acid (CAS No: 30379-55-6; Molecular Formula: CeH100s3) is an organic
compound utilized in various research and synthetic applications, including proteomics
research and the synthesis of complex organic molecules.[1][2] Given its chemical properties
and potential hazards, a thorough understanding of its safety and handling protocols is critical
for researchers, scientists, and drug development professionals. This guide provides a
comprehensive overview of the known hazards, handling precautions, and emergency
procedures associated with benzyloxyacetic acid, compiled from safety data sheets (SDS)
and chemical databases.

Hazard Identification and Classification

Benzyloxyacetic acid is classified as a hazardous substance under the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS). The primary hazards are related to
skin, eye, and respiratory irritation.[2]

Table 1: GHS Hazard Classification for Benzyloxyacetic Acid
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Category Classification Hazard Statement
Signal Word Warning
] ] o H315: Causes skin irritation[3]
Skin Corrosion/Irritation Category 2 )
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 o
Irritation irritation[3][4]

| Specific Target Organ Toxicity (Single Exposure) | Category 3 | H335: May cause respiratory
irritation[2] |

GHS Hazard Classification Precautionary Measures

ead Prevention (P261, P280) . Response (P302, P305):
eadsto | . Avoid breathing fexposufe 0cCurs . | . it on skin, wash with water.

- Wear protective gloves/eye protection. - If in eyes, rinse with water.

Chemical Identification

Hazard Statements
Acid GHS07 ! W H315: i
CAS: 30379-55-6 Exclamation Mark ST i) H319:
H335: May c

Click to download full resolution via product page

Caption: GHS hazard communication workflow for Benzyloxyacetic acid.

Toxicological Profile

Detailed toxicological studies on benzyloxyacetic acid are limited. The available data primarily
supports its classification as an irritant. For most other endpoints, such as acute toxicity,
carcinogenicity, and reproductive toxicity, specific data is not available from the reviewed
sources.[3][4]

Table 2: Summary of Toxicological Information
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Toxicological Endpoint

Acute Toxicity (Oral)

Finding

No data available

Data Availability

Not Available[4]

Acute Toxicity (Dermal)

No data available

Not Available[4]

Acute Toxicity (Inhalation)

No data available

Not Available[4]

Skin Corrosion/Irritation

Causes skin irritation

Classified as Category 2[3][4]

Serious Eye Damage/Irritation

Causes serious eye irritation

Classified as Category 2[3][4]

Respiratory or Skin

Sensitization

No information available

Not Available[3]

Germ Cell Mutagenicity

No information available

Not Available[3]

Carcinogenicity

No information available

Not Available[3]

| Reproductive Toxicity | No information available | Not Available[3] |

Experimental Protocols: The safety data sheets classify benzyloxyacetic acid as a skin and

eye irritant according to GHS/CLP regulations.[3][4] This classification is typically based on

results from standardized tests (e.g., OECD Test Guidelines 404 and 405); however, the

specific experimental protocols for benzyloxyacetic acid were not provided in the consulted

documents.

Physical and Chemical Properties

Understanding the physical and chemical properties of a substance is fundamental to its safe

handling and storage.

Table 3: Physical and Chemical Properties of Benzyloxyacetic Acid

© 2025 BenchChem. All rights reserved.

3/10

Tech Support


https://www.fishersci.co.uk/store/msds?partNumber=10727475&countryCode=GB&language=en
https://www.fishersci.co.uk/store/msds?partNumber=10727475&countryCode=GB&language=en
https://www.fishersci.co.uk/store/msds?partNumber=10727475&countryCode=GB&language=en
https://www.tcichemicals.com/BE/en/sds/B2876_EU_6N.pdf
https://www.fishersci.co.uk/store/msds?partNumber=10727475&countryCode=GB&language=en
https://www.tcichemicals.com/BE/en/sds/B2876_EU_6N.pdf
https://www.fishersci.co.uk/store/msds?partNumber=10727475&countryCode=GB&language=en
https://www.tcichemicals.com/BE/en/sds/B2876_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/B2876_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/B2876_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/B2876_EU_6N.pdf
https://www.benchchem.com/product/b1267153?utm_src=pdf-body
https://www.tcichemicals.com/BE/en/sds/B2876_EU_6N.pdf
https://www.fishersci.co.uk/store/msds?partNumber=10727475&countryCode=GB&language=en
https://www.benchchem.com/product/b1267153?utm_src=pdf-body
https://www.benchchem.com/product/b1267153?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267153?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
Molecular Weight 166.17 g/mol [1]
Physical State Liquid [4]
Appearance Pale yellow [4]

Odor No information available [4]

Boiling Point 137 -139 °C @ 0.6 mmHg

Flash Point 113 °C/ 235.4 °F (closed cup) [5]

Density 1.162 g/mL at 25 °C

| Refractive Index | n20/D 1.526 | |

Handling, Storage, and Exposure Controls

Safe laboratory practice requires stringent adherence to handling, storage, and personal
protection protocols.

Safe Handling

o Ventilation: Always use in a well-ventilated area, such as a chemical fume hood, to minimize
inhalation of vapors or mists.[3][5]

e Personal Hygiene: Wash hands and any exposed skin thoroughly after handling.[3][5] Do not
eat, drink, or smoke in work areas.

» Avoid Contact: Avoid contact with skin, eyes, and clothing.[3] Avoid ingestion and inhalation.

[5]

Storage

» Conditions: Keep containers tightly closed in a dry, cool, and well-ventilated place.[3][5] Store
in a cool, shaded area, and consider storing under an inert gas.[3]

» Incompatible Materials: Store away from strong oxidizing agents.[5]
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Exposure Controls and Personal Protective Equipment
(PPE)

Engineering controls and PPE are essential to minimize exposure.

Table 4: Recommended Exposure Controls and Personal Protective Equipment

Control Specification Source(s)

Ensure adequate
ventilation. Use a local
. . exhaust system. Eyewash
Engineering Controls . [31[4]1[5]
stations and safety
showers should be close

to the workstation.

Wear chemical safety goggles
) or a face shield (conforming to
Eye/Face Protection [41[5]
EN166 or OSHA 29 CFR

1910.133).

Wear appropriate chemical-
) resistant gloves (e.g., Natural
Hand Protection ) [4]
rubber). Inspect gloves prior to

use.

) ) Wear protective clothing to
Skin/Body Protection ) [4]
prevent skin exposure.

| Respiratory Protection | Not required under normal use with adequate ventilation. For large-
scale use or in emergencies, use a NIOSH/MSHA or EN 136 approved respirator. |[4] |
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Task: Handling Benzylo@

Is adequate ventilation
(fume hood) available?

hefore starting

Primary Control;
Use Local Exhaust Ventilation

:

Standard PPE:
- Safety Goggles (EN166)
- Chemical-Resistant Gloves
- Lab Coat

Is there a spill or
emergency situation?

Additional PPE:
Add Respiratory Protection
(NIOSH/MSHA approved respirator)

Proceed with Task

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) selection workflow.
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First Aid and Emergency Procedures

Immediate and appropriate first aid is crucial in the event of accidental exposure.

First Aid Measures

o Eye Contact: Immediately rinse cautiously with plenty of water for at least 15 minutes, also
under the eyelids.[5] Remove contact lenses if present and easy to do. Continue rinsing. If
eye irritation persists, get medical advice/attention.[3]

o Skin Contact: Take off contaminated clothing immediately.[3] Wash off with plenty of soap
and water.[5] If skin irritation occurs, get medical advice/attention.[3]

e Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing.[5] If you feel unwell, call a POISON CENTER or doctor.[3][5] If the person is not
breathing, give artificial respiration.[5]

 Ingestion: Clean mouth with water and drink plenty of water afterwards.[5] Get medical
attention if symptoms occur.[5]
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Exposure to Benzyloxyacetic Acid Occurs

Route of Exposure

Skin Contact Eye Contact Inhalation Ingestion

7 1

Immediate Actions

Remove contaminated clothing. Rinse with water for 15+ min.
Wash with soap & water. Remove contact lenses.

Move to fresh air.
Keep comfortable.

Rinse mouth.

Drink plenty of water.

\

Yes

Medical Attention

Irritation persists? Irritation persists? Feeling unwell?
No No Ns Yes No

T

Get Medical Advice/Attention

Monitor

Click to download full resolution via product page

Caption: First aid decision workflow for different exposure routes.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, carbon dioxide (COz), dry chemical, or
alcohol-resistant foam.[5]

e Hazardous Combustion Products: Thermal decomposition can lead to the release of irritating
gases and vapors, including carbon monoxide (CO) and carbon dioxide (CO2).[5]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[5]
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Accidental Release Measures

o Personal Precautions: Ensure adequate ventilation and wear appropriate personal protective
equipment as outlined in Section 4.3.[4][5]

o Containment and Cleanup: Soak up the spill with an inert absorbent material (e.g., sand,
silica gel).[4][5] Collect the material and place it in suitable, closed containers for disposal.[4]

[5]

e Environmental Precautions: Prevent the product from entering drains or being released into
the environment.[3][5]

Disposal Considerations

Dispose of benzyloxyacetic acid and its containers in accordance with all applicable local,
regional, and national regulations. Chemical waste generators must determine if a discarded
chemical is classified as hazardous waste to ensure complete and accurate classification.[5]
Do not empty into drains.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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